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Compound of Interest

Compound Name:

3-(2,8,9-Trioxa-5-aza-1-

silabicyclo[3.3.3]undecane-1-yl)-1-

propanamine

Cat. No.: B096939 Get Quote

Technical Support Center: 3-
Aminopropylsilatrane
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 3-

aminopropylsilatrane, focusing on challenges related to its solubility in organic solvents.

Frequently Asked Questions (FAQs)
Q1: What is 3-aminopropylsilatrane and what are its common applications?

A1: 3-aminopropylsilatrane is an organosilicon compound featuring a unique cage-like structure

with a transannular silicon-nitrogen bond. This structure imparts high stability. It is a versatile

building block used in the synthesis of functionalized materials, as a surface modification

agent, and in the development of biologically active compounds.[1][2][3] Its applications include

use as a linker for immobilizing biomolecules, a precursor for catalysts, and in the preparation

of polymers and hybrid materials.[4][5]

Q2: What is the general solubility profile of 3-aminopropylsilatrane?
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A2: 3-aminopropylsilatrane is a polar molecule. It is known to be soluble in chloroform and

slightly soluble in methanol.[6] While some derivatives are soluble only in organic solvents, 3-

aminopropylsilatrane itself has some solubility in water.[7] It is often recrystallized from a

mixture of chloroform and hexane, indicating its poor solubility in non-polar solvents like

hexane.[2][8]

Q3: How can I purify 3-aminopropylsilatrane if it appears impure?

A3: Recrystallization is a common method for purifying 3-aminopropylsilatrane. A

recommended solvent system is a mixture of chloroform and hexane (e.g., a 1:3 ratio).[2][8]

The general procedure involves dissolving the compound in a minimum amount of hot

chloroform and then slowly adding hexane until turbidity is observed. Upon cooling, pure

crystals of 3-aminopropylsilatrane should form.

Troubleshooting Guide: Improving Solubility in
Organic Solvents
A primary challenge for researchers working with 3-aminopropylsilatrane is its limited solubility

in a broad range of organic solvents. This guide provides systematic approaches to address

this issue.

Problem: My 3-aminopropylsilatrane is not dissolving in
my desired organic solvent.
This is a common issue due to the polar nature of the silatrane cage and the primary amine.

Logical Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

